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Compound of Interest

Compound Name: Vinyl butyrate

Cat. No.: B105384

For immediate release: This document provides essential safety and logistical information for
the proper disposal of vinyl butyrate, catering to researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and regulatory compliance.

Vinyl butyrate is a highly flammable liquid and is harmful if inhaled.[1][2] Due to its low flash
point, it is classified as a hazardous waste. Proper handling and disposal are paramount to
prevent accidents and environmental contamination.

Immediate Safety Precautions

Before handling vinyl butyrate, ensure you are in a well-ventilated area and wearing
appropriate personal protective equipment (PPE).[1] In case of a spill or leak, immediately
evacuate personnel from the area, remove all sources of ignition, and prevent the chemical
from entering drains or waterways.[1][3]

Operational Disposal Plan

Disposal of vinyl butyrate must be conducted in accordance with federal, state, and local
regulations. It is classified as a hazardous waste due to its ignitability.

Step 1: Waste Identification and Classification
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Vinyl butyrate is characterized as an ignitable hazardous waste. This classification is based
on its flash point, which is significantly lower than the threshold set by the Environmental
Protection Agency (EPA).

Step 2: On-site Collection and Storage

» Containers: Collect waste vinyl butyrate in suitable, closed, and properly labeled
containers.[1][2] Containers should be in good condition and compatible with the chemical.

o Labeling: Label waste containers clearly with "Hazardous Waste" and the specific contents
("Waste Vinyl Butyrate").

» Storage: Store containers in a cool, dry, and well-ventilated area away from heat, sparks,
open flames, and other ignition sources.[1][3] The storage area should be designed for
flammable liquids.

Step 3: Off-site Transportation and Disposal

e Engage a Licensed Waste Hauler: Transportation of hazardous waste must be performed by
a licensed hazardous waste transporter.

» Manifesting: All shipments of hazardous waste must be accompanied by a hazardous waste
manifest. This document tracks the waste from the point of generation to its final disposal
facility.

» Disposal Facility: Vinyl butyrate must be disposed of at a licensed Treatment, Storage, and
Disposal Facility (TSDF).[1] Approved disposal methods include:

o Controlled Incineration: This is a common method for flammable liquids, often with flue gas
scrubbing to manage emissions.[1]

o Chemical Destruction Plant: A licensed facility that can chemically alter the waste to render
it non-hazardous.[1]

Disposal of Contaminated Materials
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Any materials, such as absorbents or personal protective equipment, that come into contact
with vinyl butyrate should be considered hazardous waste and disposed of accordingly. Place
these materials in a sealed container and manage them alongside the liquid waste.

Quantitative Data for Vinyl Butyrate Disposal

Parameter Value Regulation/Guideline

EPA Hazardous Waste Code D001 40 CFR Part 261

UN Number 2838 Department of Transportation
Hazard Class 3 (Flammable Liquid) Department of Transportation
Flash Point 20°C (68°F) Safety Data Sheet

Ignitability Threshold < 60°C (140°F) EPA (40 CFR 261.21)

Experimental Protocols

The procedures outlined in this document are for the safe disposal of vinyl butyrate and do
not pertain to experimental use. For experimental protocols involving vinyl butyrate, please
consult relevant scientific literature and safety guidelines specific to your research.

Disposal Workflow

The following diagram illustrates the step-by-step process for the proper disposal of vinyl
butyrate.
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On-Site Waste Generation & Collection
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Caption: Workflow for the proper disposal of vinyl butyrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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